Cas no 62115-49-5 (Bicyclo[2.2.2]octanone, 3-bromo-1,4-dimethyl-)

• Product Name: Bicyclo[2.2.2]octanone, 3-bromo-1,4-dimethyl-
• CAS No: 62115-49-5
• MF: C₁₀H₁₅BrO
• MW: 231.129502534866
• CID: 1636093
• Update Time: 2024-09-12

Bicyclo[2.2.2]octanone, 3-bromo-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octanone, 3-bromo-1,4-dimethyl-
• Bicyclo[2.2.2]octan-2-one, 3-bromo-1,4-dimethyl-

• Inchi： 1S/C10H15BrO/c1-9-3-5-10(2,6-4-9)8(12)7(9)11/h7H,3-6H2,1-2H3
• InChI Key： IILUFSLAIMTYTD-UHFFFAOYSA-N
• SMILES： C12(C)CCC(C)(CC1)C(Br)C2=O

Computed Properties

• Exact Mass: 230.03065

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• Boiling Point: 253.6±23.0 °C(Predicted)
• PSA: 17.07